![molecular formula C19H20Cl2N2O2 B258492 N-(2,4-dichlorobenzyl)-4-(morpholin-4-ylmethyl)benzamide](/img/structure/B258492.png)
N-(2,4-dichlorobenzyl)-4-(morpholin-4-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dichlorobenzyl)-4-(morpholin-4-ylmethyl)benzamide, also known as GSK1016790A, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of transient receptor potential vanilloid 4 (TRPV4) channel modulators, which play a crucial role in various physiological processes such as osmoregulation, mechanotransduction, and inflammation.
Scientific Research Applications
N-(2,4-dichlorobenzyl)-4-(morpholin-4-ylmethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to modulate TRPV4 channels, which play a crucial role in various physiological processes. TRPV4 channels are involved in the regulation of osmotic pressure, mechanotransduction, and inflammation. This compound has been shown to have potential therapeutic applications in various diseases such as osteoarthritis, asthma, and cystic fibrosis.
Mechanism of Action
N-(2,4-dichlorobenzyl)-4-(morpholin-4-ylmethyl)benzamide modulates TRPV4 channels by binding to a specific site on the channel protein. This binding causes a conformational change in the channel, leading to its activation or inhibition. The activation of TRPV4 channels by this compound leads to an increase in intracellular calcium levels, which triggers various downstream signaling pathways. The inhibition of TRPV4 channels by this compound leads to a decrease in intracellular calcium levels, which can have a therapeutic effect in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of TRPV4 channels in various cell types, leading to changes in intracellular calcium levels. This compound has also been shown to have anti-inflammatory effects by inhibiting the activation of the NF-κB pathway. Additionally, this compound has been shown to have analgesic effects by modulating the activity of TRPV4 channels in sensory neurons.
Advantages and Limitations for Lab Experiments
N-(2,4-dichlorobenzyl)-4-(morpholin-4-ylmethyl)benzamide has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied for its potential therapeutic applications. It is also commercially available, making it easily accessible for researchers. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in some experimental settings. Additionally, this compound has been shown to have off-target effects on other ion channels, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-(2,4-dichlorobenzyl)-4-(morpholin-4-ylmethyl)benzamide. One potential direction is the development of more potent and selective TRPV4 channel modulators. This could lead to the development of more effective therapies for diseases such as osteoarthritis, asthma, and cystic fibrosis. Another potential direction is the study of the role of TRPV4 channels in other physiological processes, such as cancer progression and neurodegenerative diseases. Finally, the development of new experimental techniques, such as optogenetics, could provide new insights into the role of TRPV4 channels in various physiological processes.
Synthesis Methods
The synthesis of N-(2,4-dichlorobenzyl)-4-(morpholin-4-ylmethyl)benzamide involves a multistep process that begins with the reaction of 2,4-dichlorobenzyl chloride with morpholine to form N-(2,4-dichlorobenzyl)morpholine. This intermediate is then reacted with 4-(chloromethyl)benzoic acid to produce the final product, this compound. The synthesis of this compound has been optimized to improve its yield and purity, making it a useful compound for scientific research.
properties
Molecular Formula |
C19H20Cl2N2O2 |
---|---|
Molecular Weight |
379.3 g/mol |
IUPAC Name |
N-[(2,4-dichlorophenyl)methyl]-4-(morpholin-4-ylmethyl)benzamide |
InChI |
InChI=1S/C19H20Cl2N2O2/c20-17-6-5-16(18(21)11-17)12-22-19(24)15-3-1-14(2-4-15)13-23-7-9-25-10-8-23/h1-6,11H,7-10,12-13H2,(H,22,24) |
InChI Key |
SKNFZOFXQJZFLG-UHFFFAOYSA-N |
SMILES |
C1COCCN1CC2=CC=C(C=C2)C(=O)NCC3=C(C=C(C=C3)Cl)Cl |
Canonical SMILES |
C1COCCN1CC2=CC=C(C=C2)C(=O)NCC3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.